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Compound of Interest

Compound Name: Propargyl-PEG1-SS-alcohol

Cat. No.: B610221

Essential Safety and Handling Guide for
Propargyl-PEG1-SS-alcohol

Disclaimer: A specific Safety Data Sheet (SDS) for Propargyl-PEG1-SS-alcohol (CAS No.
1391914-41-2) was not publicly available at the time of this writing. The following guidance is
synthesized from safety data for its primary hazardous component, propargyl alcohol, and
information on its other functional groups (PEG linker, disulfide bond). The propargyl group is
the main driver of this compound's hazardous properties. Always perform a risk assessment
and consult with your institution's safety office before handling this chemical.

Immediate Safety Information

Propargyl-PEG1-SS-alcohol is a heterobifunctional crosslinker intended for research use in
bioconjugation and click chemistry.[1][2][3] It contains a highly reactive propargyl group, a
cleavable disulfide bond, and a hydroxyl group.[1] The primary hazards are associated with the
propargyl functional group, which is characteristic of compounds that are highly toxic,
flammable, and reactive.[4]

Primary Hazards:

» High Acute Toxicity: Assumed to be toxic or fatal if swallowed, inhaled, or absorbed through
the skin, based on the properties of propargyl alcohol.[4][5]
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o Corrosivity: Expected to cause severe skin and eye burns upon contact.[4][5]

o Flammability: The presence of the propargyl group suggests the compound is a flammable
liquid.[5]

» Reactivity: Propargyl compounds can be reactive and may polymerize under the influence of
heat or light.[6]

Hazard and Exposure Data (Based on Propargyl
Alcohol)

The following tables summarize key hazard information and exposure limits for propargyl
alcohol, which should be used as a conservative guide for handling Propargyl-PEG1-SS-
alcohol.

GHS Hazard Classification (Propargyl Alcohol)

Hazard Class Category Hazard Statement

H226: Flammable liquid

Flammable Liquids Category 3
and vapour.[5]
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[5]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin.[5]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[5]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B

burns and eye damage.[5]

| Aquatic Hazard, Chronic | Category 2 | H411: Toxic to aquatic life with long lasting effects.[5] |

Occupational Exposure Limits (Propargyl Alcohol)
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Organization Limit Value
NIOSH (REL) 10-hr TWA 1 ppm[7]
ACGIH (TLV) 8-hr TWA 1 ppm[7]

TWA: Time-Weighted Average; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value.

Personal Protective Equipment (PPE)

Strict adherence to proper PPE is mandatory to prevent exposure.

Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®). A
double layer of nitrile gloves
may be used for incidental
contact, but must be changed
immediately upon

contamination.

Prevents skin absorption,
which can be fatal.[5][7]

Eye & Face Protection

Tightly fitting safety goggles
and a face shield (minimum 8-
inch).

Protects against splashes that
can cause severe eye burns

and damage.[5]

Body Protection

Flame-resistant lab coat worn
over long-sleeved clothing and
long pants. An apron or
chemical-resistant suit may be

required for larger quantities.

Protects skin from contact and

potential burns.[7]

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
is required if handling outside
of a certified chemical fume
hood or if ventilation is

inadequate.

Prevents inhalation of toxic

vapors.[5][7]

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://broadpharm.com/msds/bp-22517
https://broadpharm.com/msds/bp-22517
https://www.benchchem.com/product/b610221
https://broadpharm.com/msds/bp-22517
https://www.benchchem.com/product/b610221
https://broadpharm.com/msds/bp-22517
https://www.benchchem.com/product/b610221
https://broadpharm.com/msds/bp-22517
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational and Handling Plan

All handling of Propargyl-PEG1-SS-alcohol must occur within a certified chemical fume hood.
Step-by-Step Handling Protocol:

e Preparation:

o

Ensure the chemical fume hood is functioning correctly.

o

Assemble all necessary equipment (glassware, reagents, waste containers) inside the
hood.

o

Locate the nearest safety shower and eyewash station.

[¢]

Don all required PPE as specified in the table above.

» Handling the Compound:

o

The compound is stored at -20°C.[1] Allow the container to equilibrate to room
temperature in a desiccator before opening to prevent condensation.

o

Use only non-sparking tools for handling.[4]

o

Ground all equipment to prevent static discharge.[4]

[¢]

Carefully weigh or measure the required amount. Avoid creating dust or aerosols.

[¢]

Keep the container tightly closed when not in use.
o Experimental Use:

o The propargyl group is reactive with azides via "click chemistry".[1] The disulfide bond is
cleavable by reducing agents.[1] Be aware of the reactivity and potential exothermic
reactions with incompatible materials such as strong oxidizing agents, acids, and bases.[4]

e Post-Handling:
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o Thoroughly decontaminate all surfaces and equipment that came into contact with the
chemical.

o Wash hands and any exposed skin thoroughly after handling, even if gloves were worn.

Disposal Plan

Propargyl-PEG1-SS-alcohol and any materials contaminated with it must be disposed of as

hazardous waste.
Waste Segregation and Disposal Protocol:
e Liquid Waste:

o Collect all liquid waste containing the compound in a designated, properly labeled, sealed
hazardous waste container.

o Do not mix with other waste streams unless approved by your institution's environmental
health and safety department.

e Solid Waste:

o Contaminated solid waste (e.g., pipette tips, gloves, absorbent pads) must be collected in
a separate, sealed, and labeled hazardous waste container.

e Decontamination of Glassware:

o Rinse glassware with a suitable solvent (e.g., ethanol or isopropanol).

o Collect the rinsate as hazardous liquid waste.

o After rinsing, glassware can be washed using standard laboratory procedures.
o Spill Response:

o Evacuate the area immediately.

o Remove all ignition sources.[4]
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o If the spill is small and you are trained to handle it, use an inert absorbent material (e.g.,

sand, vermiculite) to contain it.

o Collect the absorbent material using non-sparking tools and place it in a sealed container
for hazardous waste disposal.[4]

o For large spills, or if you are not trained, contact your institution's emergency response

team.

Visualization of Safe Handling Workflow

Safe Handling Workflow: Propargyl-PEG1-SS-alcohol
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Caption: Workflow for the safe handling of Propargyl-PEG1-SS-alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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